4-Bromo-2,5-dichloro-6-fluorobenzaldehyde

• IUPAC Name: 4-bromo-3,6-dichloro-2-fluorobenzaldehyde
• InChI: InChI=1S/C7H2BrCl2FO/c8-4-1-5(9)3(2-12)7(11)6(4)10/h1-2H
• InChI Key: SAAPVTRBKYRGLT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Br)Cl)F)C=O)Cl
• Molecular Formula: C7H2BrCl2FO
• Molecular Weight: 271.89 g/mol

Description

4-Bromo-2,5-dichloro-6-fluorobenzaldehyde is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BDF, and it is a highly reactive and versatile molecule that can be used in the synthesis of various organic compounds.

Scientific Research Applications

Synthesis Applications

4-Bromo-2,5-dichloro-6-fluorobenzaldehyde is used in various synthesis processes. For instance, Chen Bing-he (2008) demonstrated its use in synthesizing Methyl 4-Bromo-2-methoxybenzoate through a series of reactions starting from 4-bromo-2-fluorotoluene, leading to an overall yield of about 47% with a purity of 99.8% (by GC) (Chen Bing-he, 2008). Additionally, Jagadhani et al. (2014) used Bromo-2-fluorobenzaldehyde to synthesize chalcones, which were then cyclized to produce various fluorinated chromones and chlorochromones with established structures based on spectral data (Jagadhani, Kundalikar, & Karale, 2014).

Characterization and Analysis

The compound has also been the subject of detailed characterization and analysis studies. Parlak et al. (2014) conducted experimental and theoretical studies on a similar compound, 4-Chloro-3-fluorobenzaldehyde, to examine its structure using techniques such as X-ray diffraction, FT-IR, and Raman techniques. This work provided insights into the molecular structure and properties of such compounds (Parlak et al., 2014).

Analytical Development

In the field of analytical chemistry, Shen et al. (2016) explored the use of 4-bromo-3-fluorobenzaldehyde in the production of an active drug substance, focusing on the challenges in controlling impurities due to the physical-chemical similarities of the compound's regioisomers. This research is crucial for ensuring the purity of pharmaceutical compounds (Shen, Semin, Fang, & Guo, 2016).

Drug Synthesis Intermediates

Moreover, the compound serves as an intermediate in the synthesis of various drugs. Wu et al. (2015) demonstrated its use in creating 4-(1-piperazinyl)benzo[b]thiophene dihydrochloride, an intermediate in the synthesis of brexpiprazole. This process highlights its significance in the pharmaceutical industry (Wu, Chen, Jiang, Jiang, & Shen, 2015).